Cas no 74906-88-0 (2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)-)

2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)- structure
74906-88-0 structure
Product name:2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)-
CAS No:74906-88-0
MF:C12H14N4O
MW:230.265761852264
CID:540312
PubChem ID:71403861

2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)-
    • 3-anilino-2-cyano-3-(dimethylamino)prop-2-enamide
    • 74906-88-0
    • DTXSID40824742
    • Inchi: InChI=1S/C12H14N4O/c1-16(2)12(10(8-13)11(14)17)15-9-6-4-3-5-7-9/h3-7,15H,1-2H3,(H2,14,17)
    • InChI Key: SWCATGJAAXDTLG-UHFFFAOYSA-N
    • SMILES: CN(C)C(=C(C#N)C(=O)N)NC1=CC=CC=C1

Computed Properties

  • Exact Mass: 230.11692
  • Monoisotopic Mass: 230.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 82.2Ų

Experimental Properties

  • PSA: 82.15

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